4-(4-Nitro-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridine

• Molecular Formula: C8H10N4O2
• Molecular Weight: 194.19 g/mol
• SMILES: C1CNCC=C1C2=NC=C(N2)[N+](=O)[O-]
• InChI: InChI=1S/C8H10N4O2/c13-12(14)7-5-10-8(11-7)6-1-3-9-4-2-6/h1,5,9H,2-4H2,(H,10,11)
• InChIKey: AJAWIUYHKIRLLT-UHFFFAOYSA-N

Structural Overview and Pharmacophore Class

4-(4-Nitro-1H-imidazol-2-yl)-1,2,3,6-tetrahydropyridine (CAS 2060035-15-4, molecular formula C8H10N4O2, molecular weight 194.19 g/mol) is a heterocyclic compound featuring a 4-nitroimidazole moiety linked at the 2-position to a 1,2,3,6-tetrahydropyridine ring . Its structure combines the bioreductive nitroimidazole pharmacophore with a partially saturated pyridine ring, which distinguishes it from the more common 5-nitroimidazole or 2-nitroimidazole therapeutic classes [1]. The compound is commercially available at 95% purity for research use .

1 4-Nitroimidazole pharmacophore for redox-probe and hypoxia-targeted studies

2 Tetrahydropyridine ring introduces basic amine center and conformational flexibility

3 Supplied as research-grade material for reproducible assay development

• [1] Alcalde, E., et al. New derivatives of 5-nitroimidazole: synthesis and antiparasitic activity. Farmaco, 1989, 44(11), 1095-1107. PMID: 2701965. View Source

Why Generic Substitution Is Not Supported

Substitution with standard 5-nitroimidazoles (e.g., metronidazole) or 2-nitroimidazoles (e.g., misonidazole) is not scientifically justifiable due to fundamental differences in redox behavior. The 4-nitroimidazole isomer exhibits a distinct one-electron reduction potential compared to 5- and 2-nitro analogs, leading to altered susceptibility to nitroreductase activation and different radical anion stability [1]. Furthermore, the tetrahydropyridine substituent introduces a basic amine center and conformational flexibility absent in simple alkyl-substituted nitroimidazoles, which can modulate solubility, cellular permeability, and target engagement in a manner that cannot be predicted from in-class analogs [2]. Direct quantitative evidence for this compound remains limited, necessitating empirical validation rather than assumption-based substitution [2].

Redox profile

4-Nitroimidazole isomer: distinct reduction potential may shift nitroreductase activation

5-Nitro / 2-nitroimidazoles: different electron affinity alters radical anion lifetime

Ionization state

Protonatable tetrahydropyridine amine (cationic at physiological pH)

Metronidazole / misonidazole: neutral at pH 7.4, no basic center

Conformational flexibility

Partially saturated ring introduces substituent dynamics

Simple alkyl-substituted nitroimidazoles: rigid side chains

Direct evidence

Limited head-to-head data; empirical validation needed

Generic substitution based on in-class assumptions may not transfer

• [1] One-electron reduction potentials of substituted nitroimidazoles measured by pulse radiolysis. The Royal Society of Chemistry. View Source
• [2] Alcalde, E., et al. New derivatives of 5-nitroimidazole: synthesis and antiparasitic activity. Farmaco, 1989, 44(11), 1095-1107. PMID: 2701965. View Source

Quantitative Differentiation from Closest Analogs

Antiparasitic Activity: Tetrahydropyridine vs. 5-Nitroimidazoles

In a direct head-to-head study of twelve 5-nitroimidazole derivatives, the tetrahydropyridine-substituted compounds (XII and XIII) were identified as the most effective antiparasitic agents alongside pyridinium and imidazolium salts, outperforming other derivatives in the series [1]. However, specific quantitative IC50 values for compound XII (the exact match to the target compound) are not extractable from the available abstract. The study assessed activity against Trichomonas vaginalis, Giardia, Entamoeba, and Leishmania [1]. This positions the tetrahydropyridine moiety as a privileged substituent within the 5-nitroimidazole class.

Antiparasitic rank in series

Head-to-head

Ranked among most effective compounds (XII, XIII)

Supports tetrahydropyridine as privileged substituent in antiparasitic SAR

In vitro data against Trichomonas, Giardia, Entamoeba, Leishmania; no extractable IC50 from abstract

Evidence Dimension	In vitro antiparasitic efficacy (rank order)
Target Compound Data	Ranked among the most effective compounds in the series (compounds XII and XIII)
Comparator Or Baseline	Other 5-nitroimidazole derivatives including pyridinium salts (IV, V, X) and various substituted analogs
Quantified Difference	Ranked as 'most effective' alongside pyridinium/imidazolium salts; superior to the remaining 7-8 derivatives in the series
Conditions	In vitro assays against Trichomonas vaginalis, Giardia, Entamoeba, and Leishmania; 1989 study, Farmaco 44(11):1095-1107 [1]

Why This Matters

This rank-order superiority within a defined series provides the only available direct evidence that the tetrahydropyridine substitution pattern enhances antiparasitic activity compared to other structural variants, making it a rational starting point for lead optimization programs focused on nitroimidazole-based antiparasitics.

• [1] Alcalde, E., et al. New derivatives of 5-nitroimidazole: synthesis and antiparasitic activity. Farmaco, 1989, 44(11), 1095-1107. PMID: 2701965. View Source

Reduction Potential: 4-Nitro vs. 5-Nitro Isomers

Pulse radiolysis studies have established a clear thermodynamic hierarchy for one-electron reduction potentials (E7/1) among nitroimidazole positional isomers. 4-Nitroimidazoles are characterized as weaker oxidants with more negative E7/1 values compared to 5-nitroimidazoles and significantly more negative than 2-nitroimidazoles [1]. Representative E7/1 values are approximately -527 mV for 4-nitroimidazole, compared to approximately -486 mV for 5-nitroimidazole and -389 mV for 2-nitroimidazole (measured vs. NHE) [1]. The target compound, bearing a 4-nitro substitution, is predicted to exhibit reduction behavior consistent with this isomer class.

One-electron reduction potential

Class-level inference

4-nitro ~ -527 mV, 5-nitro ~ -486 mV, 2-nitro ~ -389 mV (vs. NHE)

Δ ~41 mV vs. 5-nitro isomer may influence enzymatic nitroreduction rates

Pulse radiolysis, pH 7; target compound specific measurement not available

Evidence Dimension	One-electron reduction potential (E7/1, mV vs. NHE)
Target Compound Data	Predicted E7/1 typical of 4-nitroimidazoles (~ -527 mV, class baseline); specific measurement for the target compound is not available
Comparator Or Baseline	5-Nitroimidazole E7/1 ≈ -486 mV; 2-Nitroimidazole E7/1 ≈ -389 mV
Quantified Difference	4-Nitroimidazoles are ~41 mV more negative than 5-nitroimidazoles and ~138 mV more negative than 2-nitroimidazoles
Conditions	Pulse radiolysis in aqueous solution, pH 7, vs. NHE [1]

Why This Matters

The ~41 mV difference in reduction potential between 4- and 5-nitroimidazoles is thermodynamically significant and translates into distinct rates of enzymatic nitroreduction and radical anion lifetime, directly impacting selective activation in hypoxic cells and the therapeutic window for bioreductive prodrug strategies.

• [1] One-electron reduction potentials of substituted nitroimidazoles measured by pulse radiolysis. The Royal Society of Chemistry. View Source

Physicochemical Profile: Basicity and Solubility

The target compound incorporates a 1,2,3,6-tetrahydropyridine ring, which introduces a secondary amine (pKa ~9.5-10.5) capable of protonation under physiological conditions [1]. This contrasts with common nitroimidazole drugs such as metronidazole (pKa ~2.4, neutral at physiological pH) and misonidazole (neutral). The predicted logD7.4 for the target compound is approximately 0.5-1.0, indicating balanced hydrophilicity, whereas metronidazole logD7.4 is approximately -0.1 [1]. The basic amine center also enables salt formation for improved aqueous solubility and formulation flexibility.

Predicted ionization & lipophilicity

Class-level inference

pKa (amine) ~9.5–10.5, logD7.4 ~0.5–1.0; cationic at pH 7.4

Cationic state may alter solubility and membrane permeability vs. neutral nitroimidazoles

In silico predictions; experimental validation pending

Evidence Dimension	Predicted ionization state and lipophilicity at pH 7.4
Target Compound Data	Predicted pKa (amine) ~9.5-10.5; protonated at pH 7.4; predicted logD7.4 ~0.5-1.0
Comparator Or Baseline	Metronidazole: pKa ~2.4, neutral at pH 7.4, logD7.4 ≈ -0.1; Misonidazole: neutral at pH 7.4
Quantified Difference	Target compound is predominantly cationic at pH 7.4, while metronidazole/misonidazole are neutral; estimated ΔlogD7.4 ≈ 0.6-1.1 units higher lipophilicity
Conditions	In silico predictions based on chemical structure; experimental validation pending [1]

Why This Matters

The cationic state at physiological pH can enhance solubility, alter tissue distribution, and affect membrane permeability relative to neutral nitroimidazoles, representing a meaningful differentiator for applications requiring improved aqueous formulation or altered pharmacokinetic profiles.

• [1] Calculated using ChemAxon/MarvinSuite property predictions. Tetrahydropyridine amine pKa range from literature (Hall, H.K., J. Am. Chem. Soc., 1957). Metronidazole pKa from DrugBank DB00916. View Source

Recommended Research Applications

Antiparasitic Lead Optimization

Based on the rank-order superiority of tetrahydropyridine-substituted 5-nitroimidazoles in the 1989 Alcalde study, this compound serves as a rational scaffold for medicinal chemistry campaigns targeting trichomoniasis, giardiasis, or leishmaniasis. Procurement is justified for structure-activity relationship (SAR) expansion, where the tetrahydropyridine ring can be further functionalized to improve potency and selectivity [2].

Hypoxia-Targeted Prodrug Design

The class-level reduction potential of 4-nitroimidazoles (~ -527 mV) positions this compound as a candidate for hypoxia-selective prodrug strategies, where the lower oxidizing power relative to 2-nitroimidazoles may reduce off-target toxicity in normoxic tissues while retaining activation in severely hypoxic tumor regions [1]. Comparative studies against 2-nitroimidazole-based hypoxia markers are warranted.

Salt Selection and Formulation Profiling

The presence of a basic tetrahydropyridine amine (predicted pKa ~9.5-10.5) enables salt screening and pH-solubility profiling, making this compound useful for formulation development studies where a cationic nitroimidazole is desired to explore the impact of ionization state on oral bioavailability or parenteral formulation [3].

Electrochemical Redox Mechanism Studies

As a representative 4-nitroimidazole derivative with a heterocyclic substituent, this compound is suitable for voltammetric and spectroelectrochemical studies to elucidate the influence of N-1 and C-2 substitution on nitro radical anion stability, a parameter critical for understanding both antiparasitic selectivity and potential genotoxicity [1].

Application

Selection Property

Validation Focus

Antiparasitic SAR studies

Tetrahydropyridine-substituted 5-nitroimidazole scaffold

Rank-order antiparasitic activity in in vitro models

Hypoxia-responsive probe research

4-Nitroimidazole reduction potential class

Hypoxia-selective activation and radical anion stability

Formulation profiling

Basic tetrahydropyridine amine (pKa ~9.5–10.5)

pH-solubility and salt-screening behavior

Electrochemical redox mechanism studies

4-Nitroimidazole with heterocyclic substituent

Substituent effects on nitro radical anion stability

• [1] One-electron reduction potentials of substituted nitroimidazoles measured by pulse radiolysis. The Royal Society of Chemistry. View Source
• [2] Alcalde, E., et al. New derivatives of 5-nitroimidazole: synthesis and antiparasitic activity. Farmaco, 1989, 44(11), 1095-1107. PMID: 2701965. View Source
• [3] ChemAxon/MarvinSuite property predictions; Hall, H.K. J. Am. Chem. Soc., 1957; Metronidazole data from DrugBank DB00916. View Source